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Compound of Interest

Compound Name: O-Propyl-L-tyrosine

CAS No.: 32795-53-2

Cat. No.: B3327266

Get Quote

This guide provides a comprehensive, in-depth technical overview for the synthesis of O-
Propyl-L-tyrosine, a non-canonical amino acid of significant interest in peptidomimetics, drug

discovery, and biochemical research. The introduction of a propyl ether linkage to the phenolic

side chain of L-tyrosine imparts altered hydrophobicity, steric bulk, and metabolic stability,

making it a valuable building block for modulating the properties of peptides and other bioactive

molecules.

This document is structured to provide not only a step-by-step synthetic protocol but also the

underlying scientific rationale for the chosen methodologies, ensuring both reproducibility and a

deeper understanding of the chemical transformations involved. The protocols described herein

are designed to be self-validating, with clear endpoints and characterization methods to ensure

the identity and purity of the target compound.

Strategic Overview: A Three-Stage Approach
The synthesis of O-Propyl-L-tyrosine from the readily available starting material, L-tyrosine, is

most effectively achieved through a three-stage process. This strategy is predicated on the
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necessity of protecting the reactive amino and carboxyl groups of the parent amino acid to

ensure selective alkylation of the phenolic hydroxyl group.

The overall synthetic workflow can be visualized as follows:

Stage 1: Protection Stage 2: O-Propylation Stage 3: Deprotection
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an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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